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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12387023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dihydromicromelin B (CAS Number: 94285-06-0) is a natural product isolated from the plant

species Micromelum minutum. This technical guide provides a comprehensive overview of its

known physicochemical properties, biological activities, and the experimental methodologies

used for its investigation.

Physicochemical Properties
Dihydromicromelin B is a coumarin derivative with the molecular formula C₁₅H₁₄O₆ and a

molecular weight of 290.27 g/mol .[1][2][3] It typically presents as a powder and exhibits

solubility in organic solvents such as dimethyl sulfoxide (DMSO) and chloroform, with limited

solubility in water.[4] While a specific melting point has not been definitively reported in the

reviewed literature, its boiling point is estimated to be 503.0 ± 50.0 °C.

For ease of reference, the key physicochemical properties of Dihydromicromelin B are

summarized in the table below.
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Property Value Source(s)

CAS Number 94285-06-0 [1][2][3]

Molecular Formula C₁₅H₁₄O₆ [1][2][3]

Molecular Weight 290.27 g/mol [1][2][3]

Appearance Powder [5]

Boiling Point 503.0 ± 50.0 °C

Solubility

Soluble in DMSO and

Chloroform; Limited solubility

in water.

[4]

Biological Activity and Cytotoxicity
Preliminary research indicates that Dihydromicromelin B possesses cytotoxic properties. A

study on the chemical constituents of Indonesian Micromelum minutum reported the isolation of

a mixture containing dihydromicromelin A and dihydromicromelin B. This mixture

demonstrated cytotoxic activity against MCF-7 and 4T1 breast cancer cell lines.

While this initial finding is promising, further research is required to determine the specific IC₅₀

value of purified Dihydromicromelin B and to elucidate its precise mechanism of action

against cancer cells. The current data suggests a potential role for this compound in anticancer

drug discovery and development.

Experimental Protocols
The isolation and investigation of Dihydromicromelin B involve standard laboratory

techniques in natural product chemistry and cell biology. A general workflow for such studies is

outlined below.

Isolation and Purification
A common method for the isolation of Dihydromicromelin B from Micromelum minutum

involves the following steps:
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Further Purification
(e.g., HPLC)

Structural Elucidation
(NMR, MS, etc.) Pure Dihydromicromelin B
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Figure 1. General workflow for the isolation of Dihydromicromelin B.

Cytotoxicity Assessment
The cytotoxic activity of Dihydromicromelin B can be evaluated using various in vitro assays.

A standard protocol for determining the effect of the compound on cancer cell viability is the

MTT assay.
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Cancer Cell Culture
(e.g., MCF-7, 4T1)

Seed cells into 96-well plates

Treat with varying concentrations
of Dihydromicromelin B

Incubate for a specified period
(e.g., 24, 48, 72 hours)

Add MTT reagent

Solubilize formazan crystals

Measure absorbance at ~570 nm

Calculate IC50 value

Determine Cytotoxicity
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Figure 2. Experimental workflow for an MTT-based cytotoxicity assay.
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Signaling Pathways and Mechanism of Action
The precise molecular targets and signaling pathways affected by Dihydromicromelin B have

not yet been fully elucidated. Based on the known activities of other coumarin derivatives,

potential mechanisms could involve the induction of apoptosis, cell cycle arrest, or the inhibition

of key signaling molecules involved in cancer cell proliferation and survival.

Further research, including gene and protein expression analysis, will be crucial to unravel the

intricate mechanisms by which Dihydromicromelin B exerts its cytotoxic effects. A

hypothetical signaling pathway that could be investigated is depicted below.
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Figure 3. Hypothetical signaling pathway for Dihydromicromelin B action.

Future Directions
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Dihydromicromelin B represents a promising lead compound for further investigation in the

field of oncology. Future research should focus on:

Total synthesis: Development of a synthetic route to produce larger quantities of the pure

compound for extensive biological evaluation.

In-depth cytotoxicity screening: Testing against a broader panel of cancer cell lines to

determine its spectrum of activity.

Mechanism of action studies: Elucidating the specific molecular targets and signaling

pathways modulated by Dihydromicromelin B.

In vivo studies: Evaluating the efficacy and safety of Dihydromicromelin B in animal models

of cancer.

This in-depth technical guide provides a foundation for researchers and drug development

professionals interested in the potential of Dihydromicromelin B as a novel therapeutic agent.

The available data, while preliminary, highlights the need for continued exploration of this and

other natural products in the quest for new and effective cancer treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387023#dihydromicromelin-b-cas-number-94285-
06-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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